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Compound of Interest

Compound Name: Hsd17B13-IN-13

Cat. No.: B15136380 Get Quote

For Research Use Only

This document provides essential safety and logistical information for the proper disposal of

Hsd17B13-IN-13, a research compound. The guidance herein is intended for researchers,

scientists, and drug development professionals. As a specific Safety Data Sheet (SDS) for

Hsd17B13-IN-13 is not publicly available, these procedures are based on best practices for

handling novel chemical compounds with unknown hazards. Always consult your institution's

Environmental Health and Safety (EHS) department for specific regulations and guidance.[1][2]

[3]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is critical to handle Hsd17B13-IN-13 with care,

assuming it is a potent and hazardous substance.

Personal Protective Equipment (PPE): To minimize exposure risk, the following personal

protective equipment should be worn at all times when handling Hsd17B13-IN-13:[4][5]

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves, such as nitrile. Double-gloving is

recommended.

Body Protection: A fully buttoned laboratory coat.
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Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to prevent inhalation of dust or aerosols.

Quantitative Data on Hsd17B13-IN-13
Specific physical and chemical property data for Hsd17B13-IN-13 are not readily available. For

any novel compound, obtaining this information from the supplier's SDS is a prerequisite for

safe handling and disposal. The following table highlights the necessity of consulting the

supplier for this critical information.

Property Data

Chemical Formula Data not available; consult supplier's SDS.

Molecular Weight Data not available; consult supplier's SDS.

Appearance Data not available; consult supplier's SDS.

Solubility Data not available; consult supplier's SDS.

IC50 < 0.1 μM for estradiol against HSD17B13.

Storage Data not available; consult supplier's SDS.

Step-by-Step Disposal Protocol
The disposal of Hsd17B13-IN-13 and any contaminated materials must be conducted in strict

accordance with all applicable federal, state, and local regulations.

Step 1: Waste Identification and Segregation

Unused Compound: Treat all unused Hsd17B13-IN-13 as hazardous chemical waste.

Contaminated Materials: All materials that have come into contact with the compound,

including empty containers, pipette tips, gloves, weighing papers, and other labware, must

be segregated and disposed of as hazardous waste.

Incompatible Wastes: Do not mix Hsd17B13-IN-13 waste with other incompatible waste

streams to prevent dangerous reactions.
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Step 2: Waste Collection and Containment

Solid Waste:

Collect all solid waste, including unused compound and contaminated disposables, in a

designated, leak-proof, and sealable container.

The container should be made of a material compatible with the chemical.

Ensure the container has a tight-fitting lid and is kept closed except when adding waste.

Liquid Waste:

Collect all liquid waste containing Hsd17B13-IN-13, such as stock solutions and

experimental residues, in a separate, designated, and leak-proof container.

Do not pour any liquid waste containing this compound down the drain or into sewer

systems.

Secondary Containment: Place waste containers in a secondary container, such as a plastic

tub, to contain any potential leaks or spills.

Step 3: Labeling of Hazardous Waste

Properly and clearly label all waste containers as soon as waste is first added. The label must

include:

The words "Hazardous Waste".

The full chemical name: "Hsd17B13-IN-13". Avoid using abbreviations or chemical formulas.

The names of any other solvents or chemicals mixed in the waste container.

The accumulation start date (the date waste was first added to the container).

The name of the principal investigator and the laboratory location.

An indication that the hazards are not fully known, if applicable.
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Step 4: Decontamination of Labware

Glassware and Equipment: All reusable labware that has come into contact with Hsd17B13-
IN-13 should be decontaminated.

Triple-rinse glassware with a suitable solvent (e.g., ethanol or acetone).

Collect the rinse solvent as hazardous liquid waste.

After solvent rinsing, wash with soap and water.

Step 5: Storage and Disposal

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area

away from general laboratory traffic until pickup.

Disposal: Arrange for the disposal of Hsd17B13-IN-13 waste through a licensed professional

waste disposal service or your institution's EHS department. Do not attempt to dispose of

this chemical into the environment.

Experimental Protocols
Since "Hsd17B13-IN-13" is a research compound, specific experimental protocols would be

developed by the research team. However, general methodologies for characterizing an

HSD17B13 inhibitor would likely include:

In Vitro Enzyme Inhibition Assay: To determine the IC50 value, a biochemical assay would

be performed using recombinant human HSD17B13, a substrate (e.g., estradiol or

leukotriene B4), and the cofactor NAD+. The activity of the enzyme would be measured in

the presence of varying concentrations of Hsd17B13-IN-13.

Cell-Based Assays: To assess the compound's activity in a cellular context, experiments

might involve treating a relevant cell line (e.g., hepatocytes) with Hsd17B13-IN-13 and

measuring changes in lipid metabolism or inflammatory signaling pathways.

Solubility and Stability Studies: Standard protocols would be used to determine the solubility

of the compound in various solvents and its stability under different storage conditions.
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Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Hsd17B13-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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